Cas no 1804269-60-0 (Ethyl 2-(bromomethyl)-6-(3-oxopropyl)benzoate)

• Product Name: Ethyl 2-(bromomethyl)-6-(3-oxopropyl)benzoate
• CAS No: 1804269-60-0
• MF: C₁₃H₁₅BrO₃
• MW: 299.160403490067
• CID: 4795711
• Update Time: 2025-05-23

Ethyl 2-(bromomethyl)-6-(3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-6-(3-oxopropyl)benzoate

• Inchi： 1S/C13H15BrO3/c1-2-17-13(16)12-10(7-4-8-15)5-3-6-11(12)9-14/h3,5-6,8H,2,4,7,9H2,1H3
• InChI Key： RMRDNVSDHJQGKM-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(=C1C(=O)OCC)CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 255
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(bromomethyl)-6-(3-oxopropyl)benzoate

Research Brief on Ethyl 2-(bromomethyl)-6-(3-oxopropyl)benzoate (CAS: 1804269-60-0) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-(bromomethyl)-6-(3-oxopropyl)benzoate (CAS: 1804269-60-0) is a synthetic intermediate of growing interest in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This compound features a benzyl bromide moiety and a 3-oxopropyl side chain, making it a valuable building block for the synthesis of more complex molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the context of targeted drug delivery and enzyme inhibition.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of Ethyl 2-(bromomethyl)-6-(3-oxopropyl)benzoate as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers demonstrated that the bromomethyl group facilitates efficient alkylation reactions, enabling the introduction of diverse pharmacophores. This approach was successfully applied to develop inhibitors of the p53-MDM2 interaction, a promising target for cancer therapy.

Another significant application was reported in a 2024 ACS Chemical Biology paper, where this compound served as a precursor for the development of activity-based probes (ABPs) for cysteine proteases. The 3-oxopropyl side chain was functionalized to create electrophilic warheads that selectively label active-site cysteines, providing valuable tools for studying protease activity in complex biological systems. The study emphasized the compound's compatibility with click chemistry modifications, enhancing its utility in chemical proteomics.

From a synthetic chemistry perspective, recent advances in the preparation of Ethyl 2-(bromomethyl)-6-(3-oxopropyl)benzoate have focused on improving yield and purity. A 2023 Organic Process Research & Development article described an optimized two-step synthesis from commercially available starting materials, achieving >85% overall yield with excellent reproducibility. This improved synthetic route addresses previous challenges associated with the instability of the bromomethyl group during purification.

The compound's safety profile and pharmacokinetic properties have also been investigated. In vitro ADME studies conducted in 2024 revealed moderate metabolic stability in human liver microsomes, with the ester moiety identified as the primary site of hydrolysis. These findings have important implications for its use in medicinal chemistry campaigns, suggesting that prodrug strategies may be necessary for in vivo applications.

Looking forward, Ethyl 2-(bromomethyl)-6-(3-oxopropyl)benzoate continues to attract attention as a multifunctional synthetic building block. Current research directions include its incorporation into DNA-encoded libraries for drug discovery and its use in the development of covalent inhibitors for challenging targets. The compound's unique combination of reactivity and structural features positions it as a valuable tool for advancing chemical biology research and pharmaceutical development.